
An In-depth Technical Guide to 4-
Isopropylanisole: Chemical Properties and

Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Isopropylanisole

Cat. No.: B1583350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 4-isopropylanisole, an aromatic ether with applications in fragrance, organic

synthesis, and potentially in therapeutic research. All quantitative data is summarized in

structured tables for ease of reference, and a detailed experimental protocol for its synthesis

via Friedel-Crafts alkylation is provided.

Chemical Identity and Structure
4-Isopropylanisole, also known as 4-methoxycumene or p-isopropylanisole, is an organic

compound characterized by a methoxy group and an isopropyl group attached to a benzene

ring at the para position.[1] Its structure lends itself to electrophilic aromatic substitution

reactions.

Table 1: Compound Identification
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Identifier Value

IUPAC Name 1-methoxy-4-propan-2-ylbenzene[1]

Synonyms
4-Methoxycumene, p-Isopropylanisole, 1-

Isopropyl-4-methoxybenzene[1]

CAS Number 4132-48-3[1]

Molecular Formula C₁₀H₁₄O[1][2]

SMILES CC(C)C1=CC=C(C=C1)OC[1]

InChI
InChI=1S/C10H14O/c1-8(2)9-4-6-10(11-3)7-5-

9/h4-8H,1-3H3[1][3][4]

InChIKey JULZQKLZSNOEEJ-UHFFFAOYSA-N[1][3][4]

The structural relationship of 4-isopropylanisole to its parent compounds, anisole and

cumene, is illustrated in the diagram below.

Structural Relationship of 4-Isopropylanisole

Anisole
(Methoxybenzene)

4-Isopropylanisole
(1-methoxy-4-propan-2-ylbenzene)

 Isopropylation

Cumene
(Isopropylbenzene)

 Methoxylation

Click to download full resolution via product page

Figure 1: Structural relationship of 4-isopropylanisole.

Physicochemical Properties
4-Isopropylanisole is a colorless to yellow liquid with a characteristic sweet, fruity odor. Its key

physical and chemical properties are summarized in the table below.
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Table 2: Physicochemical Properties

Property Value Source

Molecular Weight 150.22 g/mol [1][2]

Boiling Point 210-213 °C [5]

Melting Point 60-61 °C [6]

Density 0.935 g/mL at 25 °C [6]

Refractive Index (n²⁰/D) 1.504 [6]

Flash Point 83 °C [5]

Solubility Sparingly soluble in water.

Vapor Pressure
0.4 ± 0.4 mmHg at 25°C

(Predicted)
[6]

Spectroscopic Data
The structural elucidation of 4-isopropylanisole is supported by various spectroscopic

techniques. Key spectral data are summarized below.

Table 3: Spectroscopic Data

Technique Key Data

¹H NMR (400 MHz, CDCl₃)
δ (ppm): 7.12 (d, 2H), 6.82 (d, 2H), 3.74 (s, 3H),

2.84 (sept, 1H), 1.21 (d, 6H)[3][6]

¹³C NMR (CDCl₃)
δ (ppm): 157.9, 141.0, 127.0, 113.7, 55.2, 33.3,

24.1[4][6]

Mass Spectrometry (EI) m/z: 150 (M+), 135, 91, 103, 77[1]

Infrared (liquid film)
ν (cm⁻¹): Aromatic C-H stretch, C-O stretch

(~1250 cm⁻¹)
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Experimental Protocols
Synthesis via Friedel-Crafts Alkylation
The synthesis of 4-isopropylanisole can be achieved through the Friedel-Crafts alkylation of

anisole with an isopropylating agent, such as 2-propanol or isopropyl chloride, in the presence

of a Lewis acid catalyst. The following is a representative protocol adapted from general

procedures for Friedel-Crafts reactions.
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Workflow for the Synthesis of 4-Isopropylanisole
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Figure 2: General workflow for the synthesis of 4-isopropylanisole.
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Materials:

Anisole

2-Propanol (or Isopropyl Chloride)

Anhydrous Aluminum Chloride (AlCl₃) or another suitable Lewis acid

Dichloromethane (CH₂Cl₂) or another suitable solvent

Concentrated Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate Solution (NaHCO₃)

Saturated Sodium Chloride Solution (Brine)

Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottom flask, reflux condenser, addition funnel, magnetic stirrer, heating mantle,

separatory funnel, distillation apparatus

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, reflux condenser, and an addition funnel, add anisole and dichloromethane. Cool the

flask in an ice bath to 0 °C.

Catalyst Addition: Carefully and portion-wise, add anhydrous aluminum chloride to the stirred

solution.

Addition of Alkylating Agent: Add 2-propanol (or isopropyl chloride) dropwise to the stirred

suspension over a period of 30 minutes, maintaining the temperature at 0-5 °C.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir for 2-4 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).
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Workup: Cool the reaction mixture in an ice bath and slowly quench the reaction by the

dropwise addition of ice-cold water, followed by concentrated HCl.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and

extract the aqueous layer with dichloromethane (2 x 50 mL).

Washing: Combine the organic layers and wash sequentially with water, saturated sodium

bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by vacuum distillation to obtain 4-isopropylanisole as

a colorless to pale yellow liquid.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: A sample of the purified product is

dissolved in deuterated chloroform (CDCl₃) and analyzed using a ¹H and ¹³C NMR

spectrometer. The chemical shifts, splitting patterns, and integration values are used to confirm

the structure.

Gas Chromatography-Mass Spectrometry (GC-MS): The purity of the synthesized compound

and its molecular weight can be determined by GC-MS. A dilute solution of the sample in a

volatile organic solvent (e.g., dichloromethane or hexane) is injected into the GC-MS. The

retention time from the gas chromatogram indicates the purity, while the mass spectrum

provides the molecular ion peak and fragmentation pattern, confirming the compound's identity.

Safety and Handling
4-Isopropylanisole is a combustible liquid and may cause skin and eye irritation.[5] It is

harmful if swallowed or inhaled.[1] Handle in a well-ventilated area, and wear appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Keep

away from heat, sparks, and open flames. Store in a tightly closed container in a cool, dry

place.

Table 4: Hazard Information
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Hazard Statement Precautionary Statement

H227: Combustible liquid
P210: Keep away from heat/sparks/open

flames/hot surfaces. — No smoking.

H315: Causes skin irritation
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H319: Causes serious eye irritation

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

H335: May cause respiratory irritation
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

This guide provides a foundational understanding of the chemical properties and structure of 4-
isopropylanisole for research and development purposes. For further information, consulting

the cited literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583350#4-isopropylanisole-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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